The Biological Activity and Therapeutic Potential of 6-Chloro-2-oxo-2H-chromene-3-carbothioamide: A Comprehensive Technical Guide
The Biological Activity and Therapeutic Potential of 6-Chloro-2-oxo-2H-chromene-3-carbothioamide: A Comprehensive Technical Guide
Executive Summary
The coumarin (2H-chromen-2-one) scaffold is a privileged structure in medicinal chemistry, renowned for its diverse pharmacological profile. Among its functionalized derivatives, 6-chloro-2-oxo-2H-chromene-3-carbothioamide (CAS: 301235-54-1) has emerged as a highly versatile pharmacophore. By combining the lipophilic enhancement of a halogen substitution with the hydrogen-bonding capacity of a carbothioamide group, this compound acts as a multi-targeting ligand. This whitepaper synthesizes current literature to explore its structure-activity relationships (SAR), core biological activities, and the self-validating experimental workflows required to evaluate its therapeutic efficacy.
Molecular Architecture & Pharmacophore Rationale
The biological efficacy of 6-chloro-2-oxo-2H-chromene-3-carbothioamide is not coincidental; it is the result of precise molecular engineering designed to optimize target binding and pharmacokinetic stability.
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The 6-Chloro Substitution: Halogenation at the C-6 position of the coumarin ring significantly increases the molecule's lipophilicity. This modification enhances cellular membrane permeability and introduces a halogen bond donor site, which is critical for anchoring the molecule within the hydrophobic pockets of target kinases and reductase enzymes.
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The 3-Carbothioamide Moiety: The carbothioamide group serves as a potent bidentate hydrogen bond donor and acceptor. Crucially, the sulfur atom on the thiocarbonyl group is highly polarizable. This allows it to form strong interactions with specific amino acid residues (such as Glutamate) and coordinate with metal ions in metalloenzymes, an interaction that traditional carboxamides cannot replicate [2].
Core Biological Activities & Mechanistic Pathways
Anti-Leishmaniasis Activity via Trypanothione Reductase Inhibition
Leishmaniasis relies on the unique antioxidant system of the Leishmania parasite, driven by trypanothione reductase (TR), to survive the host's macrophage-induced oxidative stress. Molecular docking studies have identified coumarin-3-carbothioamide analogues as potent, multi-targeting inhibitors of TR in Leishmania infantum (PDB: 2JK6, 2P18) and Leishmania mexicana (PDB: 3PP7) [1]. The carbothioamide moiety forms highly stable hydrogen bonds with active site residues Thr-51 and Ser-14, effectively neutralizing the parasite's defense mechanism and inducing apoptosis via oxidative stress [1].
Allosteric Activation of Protein Phosphatase 5 (PP5)
Protein Phosphatase 5 (PP5) is a critical enzyme regulated by a "self-inhibition" mechanism controlled by its N-terminal TPR domain. Recent studies have demonstrated that chromene-3-carbothioamide derivatives act as rare, TPR-independent allosteric activators of PP5 [2]. The sulfur atom of the carbothioamide is irreplaceable in this mechanism; it forms a key hydrogen bond with the E428 residue and an ionic interaction with K430, breaking the autoinhibitory conformation and facilitating the dephosphorylation of downstream substrates[2].
Broad-Spectrum Antimicrobial and Antifungal Efficacy
Derivatives of chromene-3-carbothioamide synthesized via N-aryl cyanothioacetamide intermediates exhibit profound antimicrobial properties [3]. The planar coumarin ring intercalates with microbial DNA, while the carbothioamide group disrupts the synthesis of essential bacterial cell wall enzymes. These compounds have shown significant minimum inhibitory concentration (MIC) values against multidrug-resistant strains of S. aureus and Candida albicans [3, 4].
Molecular mechanisms of 6-chloro-2-oxo-2H-chromene-3-carbothioamide across biological targets.
Quantitative Data Presentation
The following table synthesizes the quantitative biological efficacy of 6-chloro-2-oxo-2H-chromene-3-carbothioamide and its close structural analogues across various assays [1, 2, 3].
| Biological Target / Assay | Cell Line / Organism | Efficacy Metric | Observed Value Range | Mechanism of Action |
| Trypanothione Reductase | Leishmania infantum | Binding Energy (Docking) | -8.5 to -11.2 kcal/mol | Active site competitive inhibition (Thr-51, Ser-14) |
| Protein Phosphatase 5 (PP5) | Human Recombinant PP5 | Fold Activation | 2.1x to 3.5x increase | Allosteric binding (E428, K430); breaks autoinhibition |
| Antimicrobial (MIC) | Staphylococcus aureus | MIC ( μ g/mL) | 12.5 - 50.0 μ g/mL | Disruption of cell wall biosynthesis |
| Antifungal (MIC) | Candida albicans | MIC ( μ g/mL) | 25.0 - 62.5 μ g/mL | Ergosterol synthesis interference |
| Cytotoxicity (MTT) | HeLa / HCT-116 | IC 50 ( μ M) | 10.2 - 31.2 μ M | Kinase inhibition (VEGFR2 / CDK4) leading to apoptosis |
Self-Validating Experimental Protocols
To ensure scientific integrity, the evaluation of this compound must follow self-validating systems where every experimental output is internally controlled.
Protocol 1: In Silico Target Validation (Molecular Docking)
Causality: Before moving to in vitro models, molecular docking is required to confirm that the 3-carbothioamide group is sterically and electronically capable of binding the target pocket, preventing the waste of resources on inactive analogues.
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Ligand Preparation: Construct the 3D structure of 6-chloro-2-oxo-2H-chromene-3-carbothioamide. Minimize energy using the MMFF94 force field to ensure the thiocarbonyl bond is in its lowest energy conformation.
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Protein Preparation: Retrieve target structures (e.g., PDB: 2JK6 for TR) [1]. Remove water molecules, add polar hydrogens, and compute Gasteiger charges.
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Grid Box Generation: Center the grid box on known active site residues (e.g., Thr-51 and Ser-14 for TR, or E428 for PP5).
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Docking & Validation: Execute docking using AutoDock Vina or Molegro Virtual Docker [1].
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Self-Validation Checkpoint: Re-dock the native co-crystallized ligand first. The protocol is only valid if the Root Mean Square Deviation (RMSD) between the docked and native pose is < 2.0 Å.
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Protocol 2: In Vitro Antimicrobial Susceptibility (Broth Microdilution)
Causality: Traditional agar diffusion is heavily dependent on the compound's diffusion coefficient. Broth microdilution is chosen here because it provides an exact, reproducible MIC for lipophilic coumarin derivatives.
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Inoculum Preparation: Adjust bacterial/fungal suspensions in Mueller-Hinton broth to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL).
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Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the compound (dissolved in <1% DMSO to prevent solvent toxicity) ranging from 100 μ g/mL to 0.78 μ g/mL.
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Incubation & Colorimetric Readout: Add 10 μ L of the inoculum to each well. Incubate at 37°C for 24 hours. Add 30 μ L of 0.015% resazurin solution to all wells and incubate for an additional 2 hours.
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Self-Validation Checkpoint: Resazurin acts as an internal viability control. A color change from blue (oxidized) to pink (reduced) strictly confirms cellular respiration. The MIC is the lowest concentration well that remains blue. Include a positive control (Ampicillin/Fluconazole) and a negative control (1% DMSO) to validate the assay window.
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Self-validating experimental workflow for evaluating chromene-3-carbothioamide derivatives.
